Cas no 2764005-38-9 (5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2764005-38-9
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• CID: 6270374
• PubChem ID: 165982555
• Update Time: 2025-05-27

5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2764005-38-9
• EN300-37342896
• 5-cyano-2-(2,2,2-trifluoroacetamido)benzoic acid
• 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)9(18)15-7-2-1-5(4-14)3-6(7)8(16)17/h1-3H,(H,15,18)(H,16,17)
• InChI Key： FLPVQKBIBGRLCU-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C#N)=CC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 258.02522651g/mol
• Monoisotopic Mass: 258.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.2Ų

Additional information on 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2764005-38-9)

5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2764005-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzoic acid backbone with a cyano group and a trifluoroacetamido moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing properties and hydrogen-bonding capabilities can enhance binding affinity to biological targets.

In recent years, the demand for highly functionalized benzoic acid derivatives like 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound’s CAS No. 2764005-38-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its trifluoromethyl group, in particular, is a hotspot for researchers exploring metabolic stability and bioavailability improvements in drug candidates.

The synthesis of 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid typically involves multi-step reactions, including amide coupling and nitrile introduction, which are critical topics in modern organic synthesis methodologies. Laboratories focusing on green chemistry are also investigating eco-friendly routes to produce this compound, aligning with global trends toward sustainable chemical manufacturing. These efforts are often highlighted in discussions about reducing synthetic waste and catalytic efficiency.

From an analytical perspective, 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. The presence of both cyano and trifluoroacetamido groups also makes it a valuable reference standard for method development in analytical chemistry.

Beyond its synthetic utility, this compound is a subject of interest in computational chemistry studies. Researchers employ molecular docking and QSAR modeling to predict its interactions with enzymes or receptors, addressing common queries like "How do electron-withdrawing groups affect ligand-receptor binding?" or "What are the optimal conditions for scaling up its synthesis?" Such investigations are frequently cited in patents and peer-reviewed journals, underscoring its industrial and academic value.

In summary, 5-Cyano-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2764005-38-9) exemplifies the intersection of structural innovation and practical application in chemical research. Its relevance to drug design, agrochemical development, and sustainable synthesis ensures it remains a focal point for scientists navigating the challenges of modern chemistry. As demand for tailor-made intermediates grows, this compound will likely continue to inspire breakthroughs across multiple disciplines.